Cas no 1261928-94-2 (2-(3-Chlorophenyl)-4-fluorobenzoic acid)
1261928-94-2 structure
Product Name:2-(3-Chlorophenyl)-4-fluorobenzoic acid
CAS No:1261928-94-2
MF:C13H8ClFO2
MW:250.652826309204
MDL:MFCD13288082
CID:2622138
PubChem ID:53211693
Update Time:2025-04-21
2-(3-Chlorophenyl)-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3'-Chloro-5-fluoro-[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-CHLOROPHENYL)-4-FLUOROBENZOIC ACID
- JPSQIIDPSOAXHD-UHFFFAOYSA-N
- AKOS010479569
- 3'-Chloro-5-fluoro[1,1'-biphenyl]-2-carboxylic acid
- MFCD13288082
- SCHEMBL16438509
- 1261928-94-2
- DTXSID60681430
- 2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%
- 2-(3-Chlorophenyl)-4-fluorobenzoic acid
-
- MDL: MFCD13288082
- Inchi: 1S/C13H8ClFO2/c14-9-3-1-2-8(6-9)12-7-10(15)4-5-11(12)13(16)17/h1-7H,(H,16,17)
- InChI Key: JPSQIIDPSOAXHD-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)C1C=C(C=CC=1C(=O)O)F
Computed Properties
- Exact Mass: 250.0196853Da
- Monoisotopic Mass: 250.0196853Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 37.3Ų
2-(3-Chlorophenyl)-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB326997-5 g |
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; . |
1261928-94-2 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB326997-5g |
2-(3-Chlorophenyl)-4-fluorobenzoic acid, 95%; . |
1261928-94-2 | 95% | 5g |
€1159.00 | 2024-06-08 |
2-(3-Chlorophenyl)-4-fluorobenzoic acid Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
1261928-94-2 (2-(3-Chlorophenyl)-4-fluorobenzoic acid) Related Products
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